- Chromenes and chromans, European Patent Organization, , ,
Cas no 94470-67-4 ((+/-)-Cromakalim)
(+/-)-Cromakalim structure
Product name:(+/-)-Cromakalim
(+/-)-Cromakalim Chemical and Physical Properties
Names and Identifiers
-
- CROMAKALIM
- (+/-)-Cromakalim
- (±)-Cromakalim
- cromakalim (BRL 34915)
- (±)-trans-6-Cyano-3,4-dihydro-2,2-dimethyl-4-(2-oxopyrrolidin-1-yl)-2H-1-benzopyran-3-ol
- 2H-1-Benzopyran-6-carbonitrile, 3,4-dihydro-3-hydroxy-2,2-dimethyl-4-(2-oxo-1-pyrrolidinyl)-, trans-(±)- (ZCI)
- rel-(3R,4S)-3,4-Dihydro-3-hydroxy-2,2-dimethyl-4-(2-oxo-1-pyrrolidinyl)-2H-1-benzopyran-6-carbonitrile (ACI)
- 2H-1-Benzopyran-6-carbonitrile, 3,4-dihydro-3-hydroxy-2,2-dimethyl-4-(2-oxo-1-pyrrolidinyl)-, trans-
- BRL 34915
- MeSH ID: D019806
- Cromakalim, (3R-trans)-Isomer
- DTXSID80861136
- CHEMBL49035
- HMS3369L14
- CHEBI:3921
- NS00125529
- (+)-Cromakalim
- 94535-51-0
- 3-hydroxy-2,2-dimethyl-4-(2-oxopyrrolidin-1-yl)chroman-6-carbonitrile
- 3-hydroxy-2,2-dimethyl-4-(2-oxopyrrolidin-1-yl)-3,4-dihydrochromene-6-carbonitrile
- CAS_94535-50-9
- BRD-A76093993-001-01-8
- 94470-67-4
- SCHEMBL3312760
- (-)-Cromakalim;BRL 38227
- BDBM86251
- GTPL2413
- 2H-Benzopyran-6-carbonitrile, 3,4-dihydro-3-hydroxy-2,2-dimethyl-4-(2-oxo-1-pyrrolidinyl)-
- DB-057507
- 3-Hydroxy-2,2-dimethyl-4-(2-oxo-1-pyrrolidinyl)-6-chromanecarbonitrile #
- HMS3267D04
- CROMAKALIM (-)
- BRL 38226
- NSC_93504
- 3-Hydroxy-2,2-dimethyl-4-(2-oxopyrrolidin-1-yl)-3,4-dihydro-2H-1-benzopyran-6-carbonitrile
- 2H-1-Benzopyran-6-carbonitrile, 3,4-dihydro-3-hydroxy-2,2-dimethyl-4-(2-oxo-1-pyrrolidinyl)-, (3R-trans)-
- 2H-1-BENZOPYRAN-6-CARBONITRILE, 3,4-DIHYDRO-3-HYDROXY-2,2-DIMETHYL-4-(2-OXO-1-PYRROLIDINYL)-, (3R,4S)-REL-
- AKOS030255268
- F82193
- (3R-trans)-Cromakalim
-
- MDL： MFCD00133201
- Inchi： 1S/C16H18N2O3/c1-16(2)15(20)14(18-7-3-4-13(18)19)11-8-10(9-17)5-6-12(11)21-16/h5-6,8,14-15,20H,3-4,7H2,1-2H3/t14-,15+/m0/s1
- InChI Key： TVZCRIROJQEVOT-LSDHHAIUSA-N
- SMILES： O[C@H]1C(C)(C)OC2C=CC(=CC=2[C@@H]1N1CCCC1=O)C#N
Computed Properties
- Exact Mass: 286.13200
- Monoisotopic Mass: 286.132
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 481
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 73.6A^2
- XLogP3: 0.8
Experimental Properties
- Color/Form: White fine crystals
- Density: 1.3±0.1 g/cm3
- Melting Point: 242-244°C
- Boiling Point: 482.3±45.0 °C at 760 mmHg
- Flash Point: 245.5±28.7 °C
- Refractive Index: 1.615
- Solubility: Chloroform (Slightly), Methanol (Slightly, Heated)
- PSA: 73.56000
- LogP: 1.69158
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
(+/-)-Cromakalim Security Information
- Signal Word：warning
- Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
-
Warning Statement：
P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care - Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： S22; S24/25
- Storage Condition：2-8°C
(+/-)-Cromakalim Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C795000-10mg |
(+/-)-Cromakalim |
94470-67-4 | 10mg |
$ 110.00 | 2023-09-08 | ||
| TRC | C795000-50mg |
(+/-)-Cromakalim |
94470-67-4 | 50mg |
$ 368.00 | 2023-09-08 | ||
| TRC | C795000-250mg |
(+/-)-Cromakalim |
94470-67-4 | 250mg |
$1384.00 | 2023-05-18 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C913171-10mg |
(±)-Cromakalim (BRL 34915) |
94470-67-4 | 98% | 10mg |
￥2,098.80 | 2022-09-29 | |
| A2B Chem LLC | AW53872-50mg |
(3S)-3-hydroxy-2,2-dimethyl-4-(2-oxopyrrolidin-1-yl)-3,4-dihydrochromene-6-carbonitrile |
94470-67-4 | ≥98% | 50mg |
$433.00 | 2024-07-18 | |
| A2B Chem LLC | AW53872-100mg |
(3S)-3-hydroxy-2,2-dimethyl-4-(2-oxopyrrolidin-1-yl)-3,4-dihydrochromene-6-carbonitrile |
94470-67-4 | 99% | 100mg |
$544.00 | 2023-12-29 | |
| Ambeed | A762221-5mg |
rel-(3S,4R)-3-Hydroxy-2,2-dimethyl-4-(2-oxopyrrolidin-1-yl)chromane-6-carbonitrile |
94470-67-4 | 98% | 5mg |
$186.0 | 2025-02-28 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci12474-10mg |
Cromakalim |
94470-67-4 | 98% | 10mg |
￥1400.00 | 2023-09-09 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-217958-25 mg |
(±)-Cromakalim, |
94470-67-4 | 25mg |
￥3,159.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-217958-25mg |
(±)-Cromakalim, |
94470-67-4 | 25mg |
￥3159.00 | 2023-09-05 |
(+/-)-Cromakalim Production Method
Production Method 1
Production Method 2
Reaction Conditions
Reference
- Benzopyran derivatives preparation and pharmaceutical compositions for treatment of bladder disorder, Japan, , ,
Production Method 3
Reaction Conditions
Reference
- Pharmaceutically active benzopyran compounds, European Patent Organization, , ,
Production Method 4
Reaction Conditions
Reference
- Synthesis and antihypertensive activity of 4-(cyclic amido)-2H-1-benzopyrans, Journal of Medicinal Chemistry, 1986, 29(11), 2194-201
Production Method 5
Reaction Conditions
1.1 Reagents: Aluminum chloride Solvents: Benzene
1.2 Reagents: N-Bromosuccinimide Solvents: Carbon tetrachloride
1.3 Reagents: Potassium tert-butoxide Solvents: Benzene
1.4 Reagents: m-Chloroperbenzoic acid Solvents: Chloroform
1.5 Reagents: Sodium
1.2 Reagents: N-Bromosuccinimide Solvents: Carbon tetrachloride
1.3 Reagents: Potassium tert-butoxide Solvents: Benzene
1.4 Reagents: m-Chloroperbenzoic acid Solvents: Chloroform
1.5 Reagents: Sodium
Reference
- New process for the preparation of an antihypertensive benzopyran derivative, European Patent Organization, , ,
Production Method 6
Reaction Conditions
Reference
- The discovery of a novel calcium channel blocker related to the structure of potassium channel opener cromakalim, Bioorganic & Medicinal Chemistry Letters, 1992, 2(12), 1475-8
Production Method 7
Reaction Conditions
Reference
- Relaxant activity of 6-cyano-2,2-dimethyl-2H-1-benzopyran-4-carboxamides and -thiocarboxamides and their analogs in guinea pig trachealis, Journal of Medicinal Chemistry, 1991, 34(8), 2588-94
Production Method 8
Reaction Conditions
Reference
- Synthesis of selectively trifluoromethylated pyridine derivatives as potential antihypertensives, Helvetica Chimica Acta, 1988, 71(3), 596-601
Production Method 9
Reaction Conditions
Reference
- Active compounds with pharmacological activity, European Patent Organization, , ,
Production Method 10
Reaction Conditions
Reference
- Synthesis of substituted 7,7-dialkyl-5-chromanones and related compounds, new potassium channel activator, Journal of Chemical Research, 2006, (11), 709-712
Production Method 11
Reaction Conditions
Reference
- Process for producing 2-alkylchroman-6-carbonitriles, Hungary, , ,
Production Method 12
Reaction Conditions
Reference
- Chroman derivatives having an effect on the cardiovascular system, United States, , ,
Production Method 13
Reaction Conditions
Reference
- Synthesis and antihypertensive activity of 4-(substituted-carbonylamino)-2H-1-benzopyrans, Journal of Medicinal Chemistry, 1990, 33(9), 2667-72
Production Method 14
Reaction Conditions
Reference
- 4-(2-Oxo-1-pyrrolidinyl or piperidinyl)-2H-benzo[b]pyran derivatives and pharmaceutical compositions containing them, Israel, , ,
Production Method 15
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethyl sulfoxide ; 6 h, rt
1.2 Reagents: Water ; rt
1.2 Reagents: Water ; rt
Reference
- Late-stage oxidative C(sp3)-H methylation, Nature (London, 2020, 580(7805), 621-627
Production Method 16
Reaction Conditions
Reference
- 2-Methylbut-3-yn-2-ol, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-2
(+/-)-Cromakalim Raw materials
- 4-Hydroxybenzonitrile
- (1aR,7aR)-7,7-diMethyl-7,7a-dihydro-1aH-oxireno[2,3-c]chroMene-3-carbonitrile
- 6-Cyano-2,2-dimethyl-2H-benzo-b-pyran
(+/-)-Cromakalim Preparation Products
(+/-)-Cromakalim Related Literature
-
Haibo Wang,Lang Yin,Sujia Zhang Environ. Sci.: Water Res. Technol., 2017,3, 147-155
-
Iqbal Ahmad,Mohammad Hassan Baig,Mohammad Shavez Khan,Mohd Shahnawaz Khan,Iftekhar Hassan,Nasser Abdulatif Al-Shabib RSC Adv., 2016,6, 27952-27962
-
Irina Akhmetova,Konstantin Schutjajew,Tim Tichter,Carsten Prinz,Inês C. B. Martins,Dominik Al-Sabbagh,Christina Roth,Franziska Emmerling CrystEngComm, 2019,21, 5958-5964
-
Yanqing Cong,Xiang Chen,Wanxing Wang,Shi-Wen Lv New J. Chem., 2021,45, 21278-21284
94470-67-4 ((+/-)-Cromakalim) Related Products
- 94535-50-9(LEVCROMAKALIM)
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- 449171-15-7(BOC-D-GLU-OET DCHA)
- 864437-22-9(Methyl 2-amino-5-5-isobutylthiazole-4-carboxylate)
- 1291869-21-0(methyl 4-(5-chloro-2,4-dimethoxyphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate)
- 840488-96-2(Cyclobutanepropanamine Hydrochloride)
- 2229453-06-7(5-(5-bromo-3-nitropyridin-2-yl)-1,2-oxazol-3-amine)
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:94470-67-4)(+/-)-Cromakalim
Purity:99%/99%
Quantity:25mg/100mg
Price ($):216/612